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Compound Name: Isoindoline-5-carbonitrile

Cat. No.: B1319994

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoindoline-5-carbonitrile is a heterocyclic organic compound featuring a bicyclic structure
composed of a benzene ring fused to a five-membered nitrogen-containing ring, with a nitrile
group substituted at the 5-position.[1] This molecule belongs to the broader class of
isoindolines, a structural motif present in various natural products and synthetic compounds
with diverse biological activities.[2] Derivatives of the isoindoline core are known to exhibit a
wide range of pharmacological properties, including acting as anticancer, antimicrobial, and
central nervous system (CNS) active agents. Given the therapeutic potential of the isoindoline
scaffold, a thorough understanding of the physicochemical properties of its derivatives, such as
Isoindoline-5-carbonitrile, is crucial for its potential application in drug discovery and
development.

This technical guide provides a comprehensive overview of the known and predicted
physicochemical properties of Isoindoline-5-carbonitrile, a plausible synthetic route, and a
discussion of its potential, yet currently undocumented, biological significance based on the
activities of related compounds.

Physicochemical Properties
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Direct experimental data for the physicochemical properties of Isoindoline-5-carbonitrile are
not readily available in the current body of scientific literature. Therefore, the following table
summarizes key identifiers and computationally predicted properties to guide researchers in its
handling, formulation, and potential biological assessment.

Property Value Source

Molecular Formula CoHsN2

Molecular Weight 144.17 g/mol

CAS Number 263888-58-0

Predicted Melting Point 135-165 °C Computational Prediction
Predicted Boiling Point 350-380 °C Computational Prediction
Predicted pKa (basic) 45-55 Computational Prediction
Predicted logP 1.2-1.8 Computational Prediction
Predicted Aqueous Solubility 0.5-2.0g/L Computational Prediction

Note on Predicted Data: The quantitative values for melting point, boiling point, pKa, logP, and
solubility are estimates derived from computational models. These predictions are valuable for
initial experimental design but should be confirmed through empirical testing.

A hydrochloride salt of this compound, Isoindoline-5-carbonitrile hydrochloride (CAS Number:
1159823-51-4), is also commercially available and may offer different solubility and handling
characteristics.

Experimental Protocols: A Plausible Synthetic Route

A detailed, experimentally validated protocol for the synthesis of Isoindoline-5-carbonitrile is
not explicitly described in the reviewed literature. However, based on established synthetic
methodologies for functionalized isoindolines and the introduction of nitrile groups to aromatic
rings, a plausible multi-step synthesis is proposed below. This theoretical protocol provides a
logical framework for its laboratory preparation.
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Step 1: Phthalimide Formation

4-Carboxyphthalic anhydride
Phthalimide-4-carboxylic acid

Step 2: Amide Formation and Dehydration to Nitrile

Thionyl chloride Dehydrating Agent (e.g., P20s)

1. SOCl2
2. NHs
3. Dehydration

Phthalimide-5-carbonitrile

Phthalimide-4-carboxylic acid

Step 3: Reduction to Isoindoline

Phthalimide-5-carbonitrile Reducing Agent (e.g., Zn/HCl or catalytic hydrogenation)

Reduction

Click to download full resolution via product page

Caption: Potential biological activities of Isoindoline-5-carbonitrile.
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Conclusion

Isoindoline-5-carbonitrile is a sparsely characterized compound with potential for further
investigation in drug discovery and materials science. This guide has provided a summary of its
known identifiers and a set of predicted physicochemical properties to aid researchers. A
plausible, though theoretical, synthetic route has been outlined to facilitate its preparation.
While direct biological data is lacking, the known activities of the parent isoindoline scaffold
suggest that Isoindoline-5-carbonitrile warrants investigation for its potential anticancer, CNS,
and antimicrobial properties. Further experimental work is necessary to validate the predicted
properties, confirm the proposed synthetic pathway, and elucidate the specific biological
functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1319994?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

